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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B12441224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydromicromelin B is a naturally occurring coumarin, a class of benzopyrone compounds

widely distributed in the plant kingdom. It has been isolated from Micromelum integerrimum, a

plant belonging to the Rutaceae family. Coumarins are known for their diverse pharmacological

activities, and as such, Dihydromicromelin B represents a molecule of interest for further

investigation in drug discovery and development. This technical guide provides a

comprehensive overview of the chemical structure and properties of Dihydromicromelin B,

based on available scientific literature.

Chemical Structure and Identification
Dihydromicromelin B is chemically identified as 6-((1R,2R,4R,5R)-4-Hydroxy-5-methyl-3,6-

dioxabicyclo[3.1.0]hexan-2-yl)-7-methoxy-2H-chromen-2-one.[1] Its molecular formula is

C15H14O6, and it has a molecular weight of 290.27 g/mol .[1]

Table 1: Chemical Identifiers of Dihydromicromelin B
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Identifier Value

IUPAC Name

6-((1R,2R,4R,5R)-4-Hydroxy-5-methyl-3,6-

dioxabicyclo[3.1.0]hexan-2-yl)-7-methoxy-2H-

chromen-2-one[1]

CAS Number 94285-06-0[1]

Molecular Formula C15H14O6[1]

Molecular Weight 290.27

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Dihydromicromelin B are

limited. However, some predicted properties are available.

Table 2: Predicted Physicochemical Properties of Dihydromicromelin B

Property Predicted Value

Boiling Point 503.0 ± 50.0 °C

Density 1.472 ± 0.06 g/cm³

pKa 12.14 ± 0.60

Note: These values are computationally predicted and have not been experimentally verified.

Spectroscopic Data
At present, detailed public access to the experimental nuclear magnetic resonance (NMR),

mass spectrometry (MS), and other spectroscopic data for Dihydromicromelin B is not

available in the searched resources. The structure was originally elucidated through

spectroscopic methods, and this information would be found in the primary scientific literature

reporting its isolation.

Isolation
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Dihydromicromelin B is a natural product isolated from the leaves of Micromelum

integerrimum. The general procedure for isolating coumarins from plant material typically

involves the following steps:

Figure 1: Generalized workflow for the isolation of coumarins.

A detailed, specific protocol for the isolation of Dihydromicromelin B would require access to

the original publication.

Biological Activity
Information regarding the specific biological activities of Dihydromicromelin B is not

extensively available in the public domain. However, the broader class of coumarins isolated

from Micromelum species has been reported to exhibit various biological effects, including

cytotoxic and antimicrobial activities. Further research is needed to determine the specific

pharmacological profile of Dihydromicromelin B.

Given the lack of specific signaling pathway information for Dihydromicromelin B, a

generalized diagram illustrating a potential mechanism of action for cytotoxic compounds is

presented below for illustrative purposes.

Figure 2: Hypothetical signaling pathway for a cytotoxic compound.

Synthesis
Information on the total synthesis of Dihydromicromelin B is not readily available. The

development of a synthetic route would be a valuable undertaking for enabling further

biological studies and structure-activity relationship (SAR) investigations.

Conclusion and Future Directions
Dihydromicromelin B is a structurally interesting natural coumarin whose biological potential

remains largely unexplored. This technical guide consolidates the currently available chemical

information. To advance the understanding and potential application of this molecule, future

research should focus on:

Re-isolation and full spectroscopic characterization: Obtaining comprehensive NMR, MS, IR,

and UV data is essential for unambiguous identification and as a reference for synthetic
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efforts.

Total synthesis: Developing a robust synthetic pathway will provide access to larger

quantities of the compound for in-depth biological evaluation.

Biological screening: A broad-based screening approach is needed to identify any significant

pharmacological activities.

Mechanism of action studies: Should biological activity be identified, subsequent studies

should focus on elucidating the underlying molecular mechanisms and signaling pathways.

The information presented here serves as a foundational resource for researchers and

professionals interested in the chemistry and potential therapeutic applications of

Dihydromicromelin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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